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Compound of Interest

Compound Name: Atg7-IN-1

Cat. No.: B12420836

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a formal risk assessment and should be used in
conjunction with your institution's safety protocols and the manufacturer's Safety Data Sheet
(SDS).

Introduction

Atg7-IN-1 is a potent and selective inhibitor of Autophagy-related protein 7 (ATG7), a crucial
El-like activating enzyme in the autophagy pathway.[1][2] Its ability to block the autophagic
process makes it a valuable tool for research in various fields, including cancer biology,
neurodegenerative diseases, and immunology. However, the potent biological activity of Atg7-
IN-1 necessitates careful handling and adherence to strict safety protocols to minimize
exposure and potential harm. This guide provides an in-depth overview of the safety and
handling guidelines for Atg7-IN-1, based on available data.

Hazard Identification and Classification

Atg7-IN-1 is classified as hazardous under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity and high toxicity
to aquatic life.

GHS Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity 1 ] ]
with long lasting effects

Data sourced from the Atg7-IN-1 Safety Data Sheet.

Physical and Chemical Properties

Property Value

Molecular Formula C17H19FN6OsS2
Molecular Weight 470.5 g/mol
Appearance Crystalline solid, powder
Solubility Soluble in DMSO

Data compiled from various supplier websites.

Parameter Value Cell Line/System
ICs0 (ATG7) 62 nM In vitro enzyme assay
ECso (SKOV3 cells) 3 uM Cell-based assay
ECso (NCI-H1650 cells) > 50 uM Cell-based assay

ICs0 and ECso values indicate the concentration required to achieve 50% of the maximal
inhibition or effect, respectively.[1]

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of Atg7-IN-1.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12420836?utm_src=pdf-body
https://www.medchemexpress.com/atg7-in-1.html
https://www.benchchem.com/product/b12420836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Form Storage Temperature Shelf Life
Powder -20°C 3years
In Solvent (e.g., DMSO) -80°C 1 year

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][3]

Experimental Protocols: Safe Handling Workflow

Adherence to a strict workflow is essential when handling Atg7-IN-1 to ensure personal and

environmental safety.
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J
Cleanup and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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